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Compound of Interest

Compound Name: 2-Bromo-4-nitrobenzaldehyde

Cat. No.: B1281138 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information on the safety, handling, and Material

Safety Data Sheet (MSDS) for 2-Bromo-4-nitrobenzaldehyde (CAS No. 5274-71-5). The

following sections detail the compound's properties, associated hazards, and recommended

procedures for its safe use in a laboratory setting, particularly within the context of

pharmaceutical and agrochemical research and development.[1][2]

Section 1: Chemical and Physical Properties
2-Bromo-4-nitrobenzaldehyde is a substituted aromatic aldehyde that serves as a versatile

intermediate in organic synthesis.[1][2] Its physical and chemical characteristics are

summarized below.
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Property Value Source

CAS Number 5274-71-5 [1][3][4]

Molecular Formula C₇H₄BrNO₃ [1][3]

Molecular Weight 230.02 g/mol [1][3]

Appearance Pale yellow solid [1]

Melting Point 81-82 °C [1]

Boiling Point 553.5 °C at 760 mmHg [1]

Flash Point 288.5 °C [1]

Density 1.5 g/cm³ [1]

Storage Temperature
2-8 °C, under inert gas

(Nitrogen or Argon)
[1][4]

Section 2: Safety and Hazards
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-Bromo-4-nitrobenzaldehyde is classified as a hazardous substance.[3] The primary

hazards are associated with its toxicity and irritant properties.[1][3]

GHS Classification and Hazard Statements
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific target organ toxicity —

Single exposure
Category 3

H335: May cause respiratory

irritation

Source:[3][4][5]

Precautionary Statements
A comprehensive list of precautionary statements for handling 2-Bromo-4-nitrobenzaldehyde
is provided in the table below.
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Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/ eye protection/ face

protection.

P301 + P312
IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P312
Call a POISON CENTER/doctor if you feel

unwell.

P330 Rinse mouth.

P332 + P313
If skin irritation occurs: Get medical advice/

attention.

P337 + P313
If eye irritation persists: Get medical advice/

attention.

P362 + P364
Take off contaminated clothing and wash it

before reuse.

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


P405 Store locked up.

P501
Dispose of contents/container to an approved

waste disposal plant.

Source:[4][6][7][8]

Section 3: Experimental Protocols for Safe Handling
Adherence to strict safety protocols is mandatory when working with 2-Bromo-4-
nitrobenzaldehyde. The following procedures outline the best practices for handling this

compound in a laboratory setting.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: Wear a lab coat and, if necessary, additional protective clothing to prevent

skin contact.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if

working in a poorly ventilated area or when the material is in powder form.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[7]

Ensure that an eyewash station and a safety shower are readily accessible.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[7] Do not breathe dust.[7] Wash hands

thoroughly after handling.[7]

Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place.

[7][9] Store under an inert atmosphere (e.g., nitrogen or argon).[1][4]
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First Aid Measures
If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.

[6] Do NOT induce vomiting.[6]

If on Skin: Wash with plenty of soap and water.[6] If skin irritation occurs, get medical

advice/attention.[6] Take off contaminated clothing and wash it before reuse.[6]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[6] Call a

POISON CENTER or doctor/physician if you feel unwell.[6]

If in Eyes: Rinse cautiously with water for several minutes.[6] Remove contact lenses, if

present and easy to do.[6] Continue rinsing.[6] If eye irritation persists, get medical

advice/attention.[6]

Spillage and Disposal
Spillage: In case of a spill, wear appropriate PPE and contain the spill. Sweep up the solid

material, avoiding dust generation, and place it in a suitable container for disposal.[9]

Disposal: Dispose of the waste material in accordance with local, state, and federal

regulations.[6]

Section 4: Visualized Workflows and Hazard
Relationships
To further aid in the comprehension of the safety protocols and hazard classifications, the

following diagrams are provided.
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GHS Hazard Classifications

Associated Hazard Statements

Acute Toxicity (Oral)
Category 4

H302: Harmful if swallowed

Acute Toxicity (Dermal)
Category 4

H312: Harmful in contact with skin

Skin Irritation
Category 2

H315: Causes skin irritation

Serious Eye Irritation
Category 2A

H319: Causes serious eye irritation

Acute Toxicity (Inhalation)
Category 4

H332: Harmful if inhaled

STOT - Single Exposure
Category 3

H335: May cause respiratory irritation

Click to download full resolution via product page

Caption: GHS Hazard Classifications for 2-Bromo-4-nitrobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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